4-Bromo-3-(1,3-dioxolan-2-yl)phenol
Cat. No. B8226316
M. Wt: 245.07 g/mol
InChI Key: YDFPHBYVAKDDEF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[c:3]([CH:4]=[O:5])[cH:6][c:7]([OH:10])[cH:8][cH:9]1.[CH3:15][c:16]1[cH:17][cH:18][cH:19][cH:20][cH:21]1.[OH:11][CH2:12][CH2:13][OH:14]>>[Br:1][c:2]1[c:3]([CH:4]2[O:5][CH2:13][CH2:12][O:11]2)[cH:6][c:7]([OH:10])[cH:8][cH:9]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=Cc1cc(O)ccc1Br
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1ccccc1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OCCO
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Oc1ccc(Br)c(C2OCCO2)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
